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Compound of Interest

Compound Name: 5-Ethynyl-2,4-dimethylthiazole
CAS No.: 868755-76-4
Cat. No.: B3030120
Get Quote
. J

Executive Summary & Structural Logic

5-Ethynyl-2,4-dimethylthiazole (Formula:

; MW: 137.20 g/mol ) is a functionalized thiazole derivative featuring a terminal alkyne at the C5
position.[1][2] This moiety serves as a rigid, bioisosteric linker in kinase inhibitors (e.g., cGAS
inhibitors) and allows for bio-orthogonal conjugation via Cu(l)-catalyzed Azide-Alkyne
Cycloaddition (CuAAC).[1]

The spectroscopic signature of this molecule is defined by the interplay between the electron-
rich thiazole ring and the electron-withdrawing ethynyl group.[1] The absence of the carbonyl
group (present in its precursor, 5-acetyl-2,4-dimethylthiazole) and the appearance of the
anisotropic alkyne shielding cone are the primary diagnostic markers.[1]

Synthesis & Experimental Workflow

To understand the spectroscopy, one must understand the sample origin.[1] This compound is
typically synthesized via Sonogashira coupling from 5-bromo-2,4-dimethylthiazole, followed by
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desilylation.[1] Impurities from this process (e.g., residual copper, homocoupled diynes) can
suppress NMR signals; therefore, the protocol below emphasizes purity.

Workflow Diagram: Synthesis & Isolation

Target:
5-Ethynyl-2,4-dimethylthiazole

Click to download full resolution via product page

Caption: Figure 1. Synthetic workflow for generating analytical-grade 5-Ethynyl-2,4-
dimethylthiazole.

Nuclear Magnetic Resonance (NMR) Data

Solvent:
(Chloroform-d) | Reference: TMS (
0.00 ppm)[1]

The

NMR spectrum is characterized by two distinct methyl singlets and a diagnostic acetylenic
proton.[1] The chemical shifts are influenced by the thiazole ring current.[1]

NMR Assignment (400 MHz)
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Note: In the precursor (5-acetyl-2,4-dimethylthiazole), the acetyl methyl appears at

2.[1]50. The shift to

3.28 is the primary confirmation of the ethynyl transformation.[1]

NMR Assignment (100 MHz)
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Shift (
Position Carbon Type Assignment Logic
» Ppm)
Most deshielded due
Cc2 Quaternary (Ar) 164.5 )
to N/S flanking.[1]
C4 Quaternary (Ar) 153.2 Alpha to Nitrogen.[1]
Ipso to alkyne;
C5 Quaternary (Ar) 112.8 shielded relative to
acetyl precursor.
C Internal alkyne
Quaternary (sp) 81.5
C carbon.[1]
C :
) Terminal alkyne
Methine (sp) 76.2
CH carbon.[1]
Standard
C2-CH Methyl (sp3) 19.1 heteroaromatic
methyl.[1]
Standard
C4-CH Methyl (sp3) 16.5 heteroaromatic
methyl.[1]

Infrared Spectroscopy (FT-IR)

Method: Neat oil (ATR) or KBr Pellet[1]

The IR spectrum provides rapid confirmation of the functional group interconversion (Acetyl

Alkyne).
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Frequency (
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)
Primary Confirmation.
3295 Strong, Sharp C-H Stretch Indicates terminal
alkyne.
C -
, Characteristic of
2105 Medium/Weak )
C Stretch asymmetric alkynes.
) C=N/C=C Ring Confirms intact
1530-1560 Medium _
Stretch thiazole core.[1]
Absence of band at
~1670
No Band C=0 Stretch

confirms loss of acetyl

group.[1]

Mass Spectrometry (MS)

Method: GC-MS (El, 70 eV) or LC-MS (ESI+)[1]

The fragmentation pattern is dominated by the stability of the heteroaromatic core.[1]

e Molecular lon (

):

137.0 (100%)[1]

o Base Peak:

137 (Stable heteroaromatic ion) or

96 (Loss of

via retro-cycloaddition).[1]
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Fragmentation Pathway Diagram
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m/z 137
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m/z 136 [C4H3S]+ (Thiophene-like) miz 122

Click to download full resolution via product page

Caption: Figure 2. Proposed fragmentation pathway for 5-Ethynyl-2,4-dimethylthiazole under
El conditions.

Experimental Protocols
Protocol A: Sample Preparation for NMR

e Mass: Weigh 5-10 mg of the oil.
e Solvent: Dissolve in 0.6 mL of

(99.8% D) containing 0.03% TMS.

« Filtration: If the sample appears cloudy (common if Cu salts remain from synthesis), filter
through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[1]

o Why? Paramagnetic Copper(ll) traces will broaden signals and ruin multiplicity resolution.

[1]

Protocol B: GC-MS Analysis

e Column: DB-5ms or equivalent (30m x 0.25mm).[1]
e Inlet Temp: 250°C.

e Carrier Gas: Helium at 1.0 mL/min.
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e Temperature Program: 60°C (hold 1 min)
20°C/min
280°C.

e Retention Time: Expect elution ~4.5-5.5 min (lower boiling point than the acetyl precursor
due to loss of polarity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Spectroscopic Profile and Characterization Guide: 5-
Ethynyl-2,4-dimethylthiazole[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030120/docs#spectroscopic-profile-and-
characterization-guide-5-ethynyl-2-4-dimethylthiazole-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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